Cas no 1897521-98-0 (2,2-difluoro-2-(1-methylcyclohexyl)ethan-1-amine)

• Product Name: 2,2-difluoro-2-(1-methylcyclohexyl)ethan-1-amine
• CAS No: 1897521-98-0
• MF: C₉H₁₇F₂N
• MW: 177.234789609909
• CID: 6244025
• PubChem ID: 115014891
• Update Time: 2025-11-04

2,2-difluoro-2-(1-methylcyclohexyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(1-methylcyclohexyl)ethan-1-amine
• 1897521-98-0
• EN300-1958427

• Inchi： 1S/C9H17F2N/c1-8(9(10,11)7-12)5-3-2-4-6-8/h2-7,12H2,1H3
• InChI Key： MVWUQFWNNOZIJP-UHFFFAOYSA-N
• SMILES： FC(CN)(C1(C)CCCCC1)F

Computed Properties

• Exact Mass: 177.13290587g/mol
• Monoisotopic Mass: 177.13290587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-difluoro-2-(1-methylcyclohexyl)ethan-1-amine

2,2-Difluoro-2-(1-methylcyclohexyl)ethan-1-amine (CAS No. 1897521-98-0): A Comprehensive Overview

In the realm of specialty chemicals, 2,2-difluoro-2-(1-methylcyclohexyl)ethan-1-amine (CAS No. 1897521-98-0) has emerged as a compound of significant interest due to its unique structural features and potential applications. This article delves into the properties, synthesis, applications, and market trends surrounding this intriguing molecule, while addressing common queries from researchers and industry professionals.

The 2,2-difluoro-2-(1-methylcyclohexyl)ethan-1-amine structure combines a cyclohexyl backbone with both fluorine and amine functional groups, creating a molecule with distinct electronic and steric characteristics. The presence of two fluorine atoms at the beta position relative to the amine group influences its reactivity profile, making it particularly valuable in pharmaceutical intermediate synthesis and materials science applications.

Recent searches in scientific databases reveal growing interest in fluorinated amine compounds, with specific queries about 2,2-difluoro-2-(1-methylcyclohexyl)ethan-1-amine synthesis methods and CAS 1897521-98-0 applications. This reflects the compound's rising importance in medicinal chemistry, where fluorinated building blocks are increasingly sought after for their ability to modulate biological activity and improve metabolic stability.

The physical properties of 2,2-difluoro-2-(1-methylcyclohexyl)ethan-1-amine include a molecular weight of 177.22 g/mol and a density that typically ranges between 1.05-1.15 g/cm³ at room temperature. Its boiling point falls in the range of 180-200°C, making it suitable for various reaction conditions. The compound's solubility profile shows good miscibility with common organic solvents like dichloromethane, THF, and ethyl acetate, while being sparingly soluble in water.

From a synthetic chemistry perspective, researchers frequently inquire about 2,2-difluoro-2-(1-methylcyclohexyl)ethan-1-amine reactivity and protection strategies for CAS 1897521-98-0. The amine group can participate in various transformations, including acylation, sulfonylation, and reductive amination, while the difluoro moiety offers opportunities for further functionalization through nucleophilic substitution or cross-coupling reactions.

In pharmaceutical applications, compounds like 2,2-difluoro-2-(1-methylcyclohexyl)ethan-1-amine serve as valuable intermediates for drug discovery. The incorporation of fluorine atoms can significantly alter a molecule's pharmacokinetic properties, leading to improved bioavailability and target engagement. Recent patent literature reveals growing interest in similar fluorinated amines for CNS-targeted therapies and anti-inflammatory agents.

The materials science sector has also shown interest in CAS 1897521-98-0, particularly for developing advanced polymers with enhanced thermal stability and chemical resistance. The cyclohexyl group contributes to rigidity in polymer backbones, while the fluorine atoms can influence surface properties and dielectric characteristics.

Market analysis indicates steady growth in demand for fluorinated building blocks like 2,2-difluoro-2-(1-methylcyclohexyl)ethan-1-amine, driven by expanding applications in life sciences and specialty materials. Suppliers have reported increasing inquiries about bulk quantities of CAS 1897521-98-0, suggesting its transition from a research chemical to a potential commercial-scale intermediate.

Quality control considerations for 2,2-difluoro-2-(1-methylcyclohexyl)ethan-1-amine typically involve HPLC analysis with UV detection, with purity specifications often exceeding 97% for research applications. Storage recommendations include keeping the compound under inert atmosphere at temperatures between 2-8°C to maintain stability over extended periods.

Environmental and safety assessments of CAS 1897521-98-0 indicate that standard laboratory precautions are sufficient for handling this material. Proper ventilation, personal protective equipment, and avoidance of strong oxidizers represent common safety measures when working with this compound in laboratory settings.

Future research directions for 2,2-difluoro-2-(1-methylcyclohexyl)ethan-1-amine may explore its potential in asymmetric synthesis, where the chiral center could be exploited for enantioselective transformations. Additionally, investigations into its use as a ligand in transition metal catalysis could open new avenues in synthetic methodology development.

For researchers considering 2,2-difluoro-2-(1-methylcyclohexyl)ethan-1-amine purchase, it's advisable to verify certificates of analysis and inquire about batch-to-batch consistency. Many suppliers now offer custom synthesis options for CAS 1897521-98-0 derivatives, allowing for tailored modifications to meet specific research needs.

In conclusion, 2,2-difluoro-2-(1-methylcyclohexyl)ethan-1-amine represents a versatile building block with growing importance across multiple scientific disciplines. Its unique combination of structural features continues to inspire innovative applications in drug discovery, materials science, and synthetic chemistry, positioning it as a compound worthy of continued research attention.